Cas no 904817-36-3 (1-(2-Thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid)

• Product Name: 1-(2-Thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid
• CAS No: 904817-36-3
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• MDL: MFCD07371397
• CID: 994878
• PubChem ID: 16740855
• Update Time: 2025-07-16

1-(2-Thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDIN-3-YLMETHYL)-PIPERIDINE-4-CARBOXYLIC ACID
• 1-((2-(Thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl)methyl)piperidine-4-carboxylic acid
• 904817-36-3
• AKOS005257142
• 1-{[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]methyl}piperidine-4-carboxylic acid
• MFCD07371397
• 1-[(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)methyl]piperidine-4-carboxylic acid
• 1-(2-Thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid

• MDL： MFCD07371397
• Inchi： 1S/C18H19N3O2S/c22-18(23)13-6-9-20(10-7-13)12-14-17(15-4-3-11-24-15)19-16-5-1-2-8-21(14)16/h1-5,8,11,13H,6-7,9-10,12H2,(H,22,23)
• InChI Key： ICPBUQZTSBEIBN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(CN2CCC(C(=O)O)CC2)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 341.12000
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• PSA: 86.08000
• LogP: 3.29730

Additional information on 1-(2-Thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid

Comprehensive Overview of 1-(2-Thiophen-2-yl-imidazo[1,2-a]pyridin-3-ylmethyl)-piperidine-4-carboxylic acid (CAS No. 904817-36-3)

The compound 1-(2-Thiophen-2-yl-imidazo[1,2-a]pyridin-3-ylmethyl)-piperidine-4-carboxylic acid (CAS No. 904817-36-3) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex architecture, featuring a thiophene ring fused with an imidazo[1,2-a]pyridine core and a piperidine-4-carboxylic acid moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel heterocyclic compounds like 1-(2-Thiophen-2-yl-imidazo[1,2-a]pyridin-3-ylmethyl)-piperidine-4-carboxylic acid has surged, driven by advancements in high-throughput screening and computational drug design. This compound's pharmacokinetic properties, including its solubility and bioavailability, are under active investigation. Given the rising prevalence of conditions such as neurodegenerative disorders and metabolic syndromes, the scientific community is keen to explore its therapeutic potential.

The synthesis of CAS No. 904817-36-3 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key intermediates include 2-aminopyridine and thiophene-2-carboxaldehyde, which are strategically combined to form the imidazo[1,2-a]pyridine scaffold. The incorporation of the piperidine-4-carboxylic acid group further enhances the molecule's versatility, enabling interactions with various biological targets.

From an industrial perspective, 1-(2-Thiophen-2-yl-imidazo[1,2-a]pyridin-3-ylmethyl)-piperidine-4-carboxylic acid is gaining traction as a building block for more complex pharmaceuticals. Its structure-activity relationship (SAR) studies are pivotal in optimizing drug candidates, particularly in the context of G-protein-coupled receptors (GPCRs) and ion channels. These insights align with current trends in personalized medicine, where tailored therapies are developed based on individual genetic profiles.

Environmental and regulatory considerations also play a crucial role in the commercialization of CAS No. 904817-36-3. Manufacturers must adhere to stringent Good Manufacturing Practices (GMP) to ensure product consistency and safety. Additionally, the compound's ecological impact is assessed through rigorous biodegradability and toxicity studies, reflecting the growing emphasis on sustainable chemistry.

In summary, 1-(2-Thiophen-2-yl-imidazo[1,2-a]pyridin-3-ylmethyl)-piperidine-4-carboxylic acid represents a fascinating intersection of chemistry and biology. Its multifunctional design and broad applicability make it a subject of ongoing research, with potential implications for next-generation therapeutics. As the scientific community continues to unravel its mechanisms, this compound is poised to make a lasting impact on both academia and industry.